Cas no 1803590-65-9 (Methanone, [5-(aminomethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl](4-methyl-1-piperazinyl)-)

• Product Name: Methanone, [5-(aminomethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl](4-methyl-1-piperazinyl)-
• CAS No: 1803590-65-9
• MF: C₁₄H₂₃N₅O
• MW: 277.365322351456
• CID: 5172077
• PubChem ID: 112756603
• Update Time: 2025-10-29

Methanone, [5-(aminomethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl](4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, [5-(aminomethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl](4-methyl-1-piperazinyl)-

• Inchi： 1S/C14H23N5O/c1-17-4-6-18(7-5-17)14(20)12-10-16-19-3-2-11(9-15)8-13(12)19/h10-11H,2-9,15H2,1H3
• InChI Key： WJBHZRFQSHFLOB-UHFFFAOYSA-N
• SMILES： C(C1=C2N(N=C1)CCC(CN)C2)(N1CCN(C)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Methanone, [5-(aminomethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl](4-methyl-1-piperazinyl)-

Introduction to Methanone, [5-(aminomethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl](4-methyl-1-piperazinyl)- and Its Significance in Modern Chemical Research

Methanone, specifically the compound with the CAS number 1803590-65-9, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in drug discovery and molecular pharmacology. The molecular structure of this compound includes a complex heterocyclic system, which is a hallmark of many bioactive molecules.

The core structure of Methanone, [5-(aminomethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl](4-methyl-1-piperazinyl)-, is built around a pyrazolo[1,5-a]pyridine scaffold. This scaffold is renowned for its presence in various pharmacologically active agents due to its ability to interact with multiple biological targets. The incorporation of functional groups such as an aminomethyl substituent and a piperazine moiety enhances the compound's potential to engage with biological systems in meaningful ways.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage complex heterocyclic structures. The compound Methanone fits perfectly into this trend, as it combines elements that are known to contribute to drug-like properties. For instance, the tetrahydropyrazolo[1,5-a]pyridine ring system is often associated with favorable pharmacokinetic profiles and the ability to cross the blood-brain barrier. This makes it an attractive scaffold for the development of central nervous system (CNS) drugs.

The presence of a 4-methyl-1-piperazinyl group in the molecule adds another layer of complexity and potential functionality. Piperazine derivatives are well-documented for their role in various therapeutic areas, including antipsychotics, antihistamines, and antiparasitic agents. The methyl substitution on the piperazine ring can influence the compound's solubility and metabolic stability, which are critical factors in drug development.

One of the most intriguing aspects of Methanone is its potential as a lead compound for further derivatization. The aminomethyl group at position 5 provides a site for further functionalization through techniques such as coupling reactions or modifications that can enhance binding affinity or selectivity towards specific biological targets. This flexibility makes it an invaluable starting point for medicinal chemists aiming to develop new drugs.

Recent studies have begun to explore the pharmacological properties of Methanone and related compounds. Researchers have been particularly interested in its potential interactions with enzymes and receptors that are implicated in various diseases. For example, preliminary computational studies suggest that this compound may interact with enzymes involved in metabolic pathways relevant to neurological disorders. While these findings are still in the early stages of investigation, they highlight the compound's potential as a tool for understanding disease mechanisms and developing novel therapeutic strategies.

The synthesis of Methanone also presents an interesting challenge for synthetic chemists. The construction of the pyrazolo[1,5-a]pyridine core requires multi-step synthetic strategies that often involve transition metal catalysis or other advanced techniques. The successful synthesis of this compound not only demonstrates the synthetic prowess of the researchers but also provides a valuable building block for future studies.

In conclusion, Methanone, [5-(aminomethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl](4-methyl-1-piperazinyl)- (CAS no 1803590-65-9), is a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and heterocyclic scaffolds makes it an attractive candidate for further exploration as a lead compound or tool for understanding biological processes. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of next-generation therapeutics.